4-Butyrylamino-N-(5-methoxymethyl-[1,3,4]thiadiazol-2-yl)-benzamide

• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 4-(butanoylamino)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C15H18N4O3S/c1-3-4-12(20)16-11-7-5-10(6-8-11)14(21)17-15-19-18-13(23-15)9-22-2/h5-8H,3-4,9H2,1-2H3,(H,16,20)(H,17,19,21)
• InChI Key: KHTXREVOHAKBQD-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)COC

Description

4-Butyrylamino-N-(5-methoxymethyl-[1,3,4]thiadiazol-2-yl)-benzamide, also known as BMTB, is a chemical compound that has been studied for its potential applications in scientific research. BMTB is a derivative of the thiadiazole family, which has been shown to have various biological activities.

Mechanism of Action

The mechanism of action of 4-Butyrylamino-N-(5-methoxymethyl-[1,3,4]thiadiazol-2-yl)-benzamide is not fully understood, but it has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation. 4-Butyrylamino-N-(5-methoxymethyl-[1,3,4]thiadiazol-2-yl)-benzamide has also been shown to modulate the activity of ion channels and receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
4-Butyrylamino-N-(5-methoxymethyl-[1,3,4]thiadiazol-2-yl)-benzamide has been shown to have various biochemical and physiological effects, including the regulation of oxidative stress and inflammation, the modulation of ion channels and receptors in the brain, and the promotion of neuronal survival and growth.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Butyrylamino-N-(5-methoxymethyl-[1,3,4]thiadiazol-2-yl)-benzamide in lab experiments is that it has been shown to have neuroprotective effects, which can be useful in studying the mechanisms of neurodegenerative diseases. However, one limitation is that the mechanism of action of 4-Butyrylamino-N-(5-methoxymethyl-[1,3,4]thiadiazol-2-yl)-benzamide is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 4-Butyrylamino-N-(5-methoxymethyl-[1,3,4]thiadiazol-2-yl)-benzamide. One direction is to further investigate its mechanism of action, particularly in relation to the Nrf2/ARE pathway. Another direction is to study its potential use in the treatment of neurodegenerative diseases, either alone or in combination with other drugs. Additionally, 4-Butyrylamino-N-(5-methoxymethyl-[1,3,4]thiadiazol-2-yl)-benzamide could be studied for its potential applications in other areas of research, such as cancer and cardiovascular disease.

Synthesis Methods

The synthesis of 4-Butyrylamino-N-(5-methoxymethyl-[1,3,4]thiadiazol-2-yl)-benzamide involves a multi-step process that includes the reaction of 5-methoxymethyl-1,3,4-thiadiazole-2-amine with butyryl chloride followed by the reaction of the resulting product with 4-aminobenzamide. The final product is obtained through purification and isolation steps.

Scientific Research Applications

4-Butyrylamino-N-(5-methoxymethyl-[1,3,4]thiadiazol-2-yl)-benzamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.